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For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties, and
synthesis of Prerubialatin, a natural product isolated from Rubia cordifolia. This document is
intended for researchers, scientists, and professionals in the field of drug development and natural
product chemistry, offering in-depth information on its molecular characteristics and potential
biological significance.

Chemical Structure and Properties

Prerubialatin is a complex naphthohydroquinone dimer. Its chemical identity is defined by the
following identifiers:

Molecular Formula: C27H2007

Molecular Weight: 456.45 g/mol

CAS Number: 1667718-89-9

Canonical SMILES:
CC1(C=CC2(01)C3(C4=CC=CC=C4C(=0)C2(C5=C3C(=0)Cb=CC=CC=C6C5=0)C(=0)0C)0)C

The structure of Prerubialatin is characterized by a highly intricate and stereochemically rich
polycyclic system. A detailed representation of its two-dimensional chemical structure is provided
below.
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l=.Chemical structure of Prerubialatin

Figure 1. 2D Chemical Structure of Prerubialatin.

A summary of the key physicochemical and spectroscopic data for Prerubialatin is presented in the
following tables. This information is critical for its identification, characterization, and further
investigation.

Table 1: Physicochemical Properties of Prerubialatin

Property Value
Molecular Formula C27H2007
Molecular Weight 456.45

CAS Number 1667718-89-9

Table 2: Spectroscopic Data for Prerubialatin

Spectroscopic Technique Key Peaks/Signals

1H NMR Data not available in the searched literature.
13C NMR Data not available in the searched literature.
Infrared (IR) Data not available in the searched literature.
Mass Spectrometry (MS) Data not available in the searched literature.

Experimental Protocols

The total synthesis of Prerubialatin has been achieved through a biomimetic approach.[1][2] This
synthetic strategy provides a reliable method for obtaining the compound for further study and is
detailed below.

Biomimetic Synthesis of Prerubialatin

The synthesis of Prerubialatin is accomplished through a tandem ring contraction/Michael
addition/aldol reaction sequence followed by oxidation.[1][2] This elegant approach mimics the
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proposed biosynthetic pathway of the natural product.

Workflow for the Synthesis of Prerubialatin
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Caption: Biomimetic synthesis workflow for Prerubialatin.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific data in the public domain regarding the quantitative biological
activity, mechanism of action, and the specific signaling pathways affected by Prerubialatin. Further
research is required to elucidate the pharmacological profile of this complex natural product.

Given that Prerubialatin is a precursor to Rubialatins A and B, its biological effects may be linked to
the activities of these related compounds.[1][2] Future investigations should focus on evaluating
Prerubialatin in a variety of biological assays to determine its potential as a therapeutic agent.
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Logical Relationship for Future Investigation

Biological Assays

(e e e Signaling Pathway Analysis Therapeutic Potential

A

v

Prerubialatin > »| Mechanism of Action Studies

Click to download full resolution via product page

Caption: Proposed workflow for investigating the biological activity of Prerubialatin.

Conclusion

Prerubialatin represents a structurally fascinating natural product with a challenging chemical
architecture that has been successfully addressed through biomimetic synthesis. While its chemical
synthesis and characterization have been established, its biological properties remain largely
unexplored. This technical guide serves as a foundational resource for scientists and researchers,
providing the essential chemical information required to stimulate and support further investigation
into the therapeutic potential of this intriguing molecule. The detailed synthetic protocol opens the
door for producing sufficient quantities of Prerubialatin for comprehensive biological screening and
mechanistic studies. Future research in this area is highly encouraged to unlock the full potential of
this and related natural products.

" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for every
specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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